![molecular formula C9H9IN2O B3220070 3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine CAS No. 1190322-76-9](/img/structure/B3220070.png)
3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a pyrrolopyridine derivative and has been shown to exhibit a range of biological activities, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine is not fully understood. However, several studies have suggested that the compound may act by inhibiting key enzymes or signaling pathways involved in disease progression. For example, the compound has been shown to inhibit the activity of protein kinases, which play a crucial role in cancer cell growth and proliferation.
Biochemical and physiological effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its cytotoxic activity against cancer cells, the compound has been shown to possess anti-inflammatory and neuroprotective properties. These effects are thought to be mediated by the compound's ability to modulate various signaling pathways and enzymes involved in these processes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine in lab experiments include its potent biological activity and its potential for use in drug development. However, the compound's complex synthesis process and its limited availability may limit its widespread use in research.
Future Directions
Several future directions for research on 3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine include:
1. Investigating the compound's activity against additional diseases, including viral infections and metabolic disorders.
2. Developing more efficient synthesis methods to increase the compound's availability for research.
3. Examining the compound's pharmacokinetics and toxicity in animal models to assess its potential for clinical use.
4. Conducting structure-activity relationship studies to identify more potent derivatives of the compound.
5. Exploring the compound's potential as a tool for studying key signaling pathways and enzymes involved in disease progression.
In conclusion, this compound is a promising compound with potential applications in medicinal chemistry. Its potent biological activity and range of effects make it a promising candidate for drug development, and further research is needed to fully understand its mechanism of action and potential clinical applications.
Scientific Research Applications
3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine has been the subject of extensive research due to its potential applications in medicinal chemistry. Several studies have investigated the compound's activity against various diseases, including cancer, inflammation, and neurological disorders. The compound has been shown to exhibit potent cytotoxic activity against cancer cells, making it a promising candidate for anticancer drug development.
Properties
IUPAC Name |
3-iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IN2O/c1-5-7(13-2)4-12-9-8(5)6(10)3-11-9/h3-4H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSLPYYVDLXFZBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CNC2=NC=C1OC)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201222035 |
Source
|
| Record name | 3-Iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201222035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1190322-76-9 |
Source
|
| Record name | 3-Iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1190322-76-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Iodo-5-methoxy-4-methyl-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201222035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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